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Compound of Interest

Compound Name: 5-Bromo-1H-indazol-6-ol

Cat. No.: B578608 Get Quote

Precise identification is the foundation of chemical safety. 5-Bromo-1H-indazol-6-ol is a

heterocyclic building block utilized in medicinal chemistry and drug discovery. Its specific

properties are detailed below.

Identifier Value Source

IUPAC Name 5-Bromo-1H-indazol-6-ol N/A

CAS Number 1227270-50-9 [1]

Molecular Formula C₇H₅BrN₂O [1]

Molecular Weight 213.03 g/mol [1]

Canonical SMILES
C1=C(C2=C(C=C1O)NN=C2)B

r
N/A

Appearance Typically a powder or solid

Section 2: Hazard Identification and GHS
Classification
While a specific Safety Data Sheet (SDS) for 5-Bromo-1H-indazol-6-ol is not widely available,

data from the parent compound, 5-Bromo-1H-indazole, and other substituted indazoles provide

a strong basis for hazard assessment. The following classifications should be assumed until

specific toxicological data for the 6-ol derivative becomes available.
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GHS Pictograms:

Signal Word:Danger

Hazard Class GHS Code Hazard Statement Source

Acute Toxicity, Oral

(Category 4)
H302 Harmful if swallowed. [2][3][4]

Serious Eye Damage

(Category 1)
H318

Causes serious eye

damage.
[2]

Skin Irritation

(Category 2)
H315 Causes skin irritation. [5][6]

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

H335
May cause respiratory

irritation.
[4][6][7][8]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

P501: Dispose of contents/container to an approved waste disposal plant.[3]
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Section 3: Causality of Hazards—A Mechanistic
Perspective
The hazards associated with 5-Bromo-1H-indazol-6-ol are rooted in its chemical structure. As

a substituted indazole, it can interact with biological systems. The "harmful if swallowed"

classification suggests potential interference with metabolic pathways upon ingestion. Skin and

eye irritation likely stem from the compound's ability to disrupt cell membranes or proteins upon

direct contact. The potential for serious eye damage necessitates stringent eye protection, as

the cornea is particularly sensitive to chemical insults.

Section 4: Risk Mitigation and Control Workflow
A proactive approach to safety involves a systematic workflow for risk assessment and control

before any experimental work begins. This workflow ensures that hazards are identified, risks

are evaluated, and appropriate controls are implemented.
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Phase 1: Pre-Experiment Planning

Phase 2: Experimental Execution

Phase 3: Post-Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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